Cas no 1261956-89-1 (3-bromo-5-(4-hydroxyphenyl)phenol)

• Product Name: 3-bromo-5-(4-hydroxyphenyl)phenol
• CAS No: 1261956-89-1
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• MDL: MFCD18316029
• CID: 2765962
• PubChem ID: 53221752
• Update Time: 2025-05-20

3-bromo-5-(4-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(4-hydroxyphenyl)phenol
• 5-BROMO-[1,1'-BIPHENYL]-3,4'-DIOL
• BS-26943
• DTXSID70686355
• CS-0209384
• SCHEMBL17941698
• 1261956-89-1
• MFCD18316029
• 5-Bromo[1,1'-biphenyl]-3,4'-diol

• MDL： MFCD18316029
• Inchi： 1S/C12H9BrO2/c13-10-5-9(6-12(15)7-10)8-1-3-11(14)4-2-8/h1-7,14-15H
• InChI Key： UKXYKVZENKLOBL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 263.97900
• Monoisotopic Mass: 263.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 3.52730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-bromo-5-(4-hydroxyphenyl)phenol

Recent Advances in the Study of 3-Bromo-5-(4-hydroxyphenyl)phenol (CAS: 1261956-89-1) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-5-(4-hydroxyphenyl)phenol (CAS: 1261956-89-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's brominated phenol structure suggests it may exhibit notable bioactivity, particularly in the context of antimicrobial and anticancer research.

Recent studies have explored the synthesis and optimization of 3-bromo-5-(4-hydroxyphenyl)phenol, with a focus on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, which achieved a 78% yield under mild conditions. This advancement is critical for scaling up production for further preclinical studies. The study also highlighted the compound's stability under physiological conditions, a key factor for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-bromo-5-(4-hydroxyphenyl)phenol exhibits potent antimicrobial effects against a range of Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported a minimum inhibitory concentration (MIC) of 4 µg/mL against these pathogens, comparable to existing antibiotics like vancomycin. The mechanism of action is believed to involve disruption of bacterial cell membrane integrity, though further mechanistic studies are warranted.

Beyond its antimicrobial properties, 3-bromo-5-(4-hydroxyphenyl)phenol has shown promise in anticancer research. A 2023 study in Cancer Research investigated its effects on human breast cancer cell lines (MCF-7 and MDA-MB-231), revealing significant inhibition of cell proliferation at concentrations as low as 10 µM. The compound appeared to induce apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release. These findings suggest its potential as a lead compound for developing novel chemotherapeutic agents.

Despite these promising results, challenges remain in the development of 3-bromo-5-(4-hydroxyphenyl)phenol for clinical use. Pharmacokinetic studies in animal models have indicated relatively low oral bioavailability, likely due to poor solubility and rapid metabolism. Researchers are currently exploring formulation strategies, such as nanoparticle encapsulation, to enhance its delivery and efficacy. Additionally, toxicity studies are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 3-bromo-5-(4-hydroxyphenyl)phenol (CAS: 1261956-89-1) represents a compelling candidate for further investigation in both antimicrobial and anticancer applications. Its unique chemical structure and demonstrated bioactivity underscore its potential as a versatile scaffold for drug development. Future research should focus on optimizing its pharmacokinetic properties and elucidating its precise mechanisms of action to facilitate its transition from the bench to the clinic.